Cas no 562096-81-5 ((3R,4aS,5R)-5,8-Dihydroxy-3-methyl-3,4,4a,5,6,7-hexahydro-1H-isochromen-1-one)

• Product Name: (3R,4aS,5R)-5,8-Dihydroxy-3-methyl-3,4,4a,5,6,7-hexahydro-1H-isochromen-1-one
• CAS No: 562096-81-5
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1083990
• Update Time: 2024-07-24

(3R,4aS,5R)-5,8-Dihydroxy-3-methyl-3,4,4a,5,6,7-hexahydro-1H-isochromen-1-one Chemical and Physical Properties

Names and Identifiers

• (3R,4aS,5R)-5,8-Dihydroxy-3-methyl-3,4,4a,5,6,7-hexahydro-1H-isochromen-1-one
• 1H-2-Benzopyran-1-one, 3,4,4a,5,6,7-hexahydro-5,8-dihydroxy-3-methyl-, (3R,4aS,5R)-

• Inchi： 1S/C10H14O4/c1-5-4-6-7(11)2-3-8(12)9(6)10(13)14-5/h5-7,11-12H,2-4H2,1H3
• InChI Key： JWWNTVZAXCYTJC-UHFFFAOYSA-N
• SMILES： CC1OC(=O)C2C(C(CCC=2O)O)C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 419.0±45.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans